Cas no 1260798-07-9 (3-(4-bromo-2-fluorophenyl)piperidine)

• Product Name: 3-(4-bromo-2-fluorophenyl)piperidine
• CAS No: 1260798-07-9
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6216425
• PubChem ID: 84709382
• Update Time: 2025-05-22

3-(4-bromo-2-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)piperidine
• EN300-1914916
• 1260798-07-9

• Inchi： 1S/C11H13BrFN/c12-9-3-4-10(11(13)6-9)8-2-1-5-14-7-8/h3-4,6,8,14H,1-2,5,7H2
• InChI Key： PWXIYWQNSQKJOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1CNCCC1

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromo-2-fluorophenyl)piperidine

Comprehensive Overview of 3-(4-bromo-2-fluorophenyl)piperidine (CAS No. 1260798-07-9): Properties, Applications, and Research Insights

3-(4-bromo-2-fluorophenyl)piperidine (CAS No. 1260798-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of arylpiperidine derivatives, which are widely explored for their potential in drug discovery and material science. The presence of both bromine and fluorine substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-(4-bromo-2-fluorophenyl)piperidine has surged, driven by their applications in the development of bioactive molecules and agrochemicals. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting drugs, owing to the piperidine moiety's ability to modulate neurotransmitter systems. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored molecular structures are critical.

The synthesis of 3-(4-bromo-2-fluorophenyl)piperidine typically involves multi-step organic reactions, including cross-coupling and cyclization techniques. Advanced methods such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the industry's focus on green chemistry and sustainable production. These innovations resonate with the global push toward environmentally friendly manufacturing processes.

From a commercial perspective, 3-(4-bromo-2-fluorophenyl)piperidine is often listed in catalogs of fine chemicals and pharmaceutical intermediates. Its CAS No. 1260798-07-9 serves as a key identifier for procurement and regulatory compliance. Companies specializing in custom synthesis and contract research frequently highlight this compound due to its versatility in structure-activity relationship (SAR) studies.

Emerging trends in AI-driven drug discovery have further amplified interest in compounds like 3-(4-bromo-2-fluorophenyl)piperidine. Computational models predict its potential interactions with biological targets, accelerating the identification of novel therapeutic candidates. This synergy between computational chemistry and experimental validation is a hot topic in scientific forums and high-impact journals.

Safety and handling of 3-(4-bromo-2-fluorophenyl)piperidine adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its material safety data sheet (MSDS) provides detailed guidelines for storage and disposal, reflecting the industry's commitment to occupational health.

In conclusion, 3-(4-bromo-2-fluorophenyl)piperidine (CAS No. 1260798-07-9) exemplifies the intersection of innovative chemistry and cutting-edge research. Its applications span from drug development to material innovation, making it a compound of enduring relevance. As scientific inquiries evolve, this molecule will likely remain a focal point for advancements in life sciences and industrial chemistry.